(R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C10H12FN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2/t10-/m1/s1
• InChI Key: ZUUYTHBAQDOFSC-SNVBAGLBSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC(=C2)F)N
• Isomeric SMILES: C1C[C@H](C2=C(C1)C=CC(=C2)F)N
• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol

Description

(R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, also known as 7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine or FLT, is an organic compound that has been studied for its potential applications in scientific research. FLT has been identified as a powerful inhibitor of various enzymes, and its synthesis and mechanism of action have been investigated in detail.

Scientific Research Applications

Synthesis and Chemical Properties

(R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine serves as a crucial synthetic intermediate in the creation of bioactive compounds. Its derivatives, obtained through acylation and stereoselective reduction, are primarily used in the cis-form, a configuration confirmed by nuclear Overhauser effect (NOE) obtained by 2D1H NMR techniques. This highlights its significance in stereoselective synthesis processes, particularly in the development of chiral molecules which are vital in pharmaceutical research and development (Men Wei-dong, 2013).

Material Science and Liquid Crystal Development

In material science, particularly in the development of active matrix LCDs, derivatives of (R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine have been utilized. Fluoro-substituted tetrahydronaphthalene structures, synthesized through regioselective fluorination and hydrogenation, demonstrate excellent properties for TFT-displays. The resultant liquid crystal mixture exhibits a wide nematic temperature range, low melting points, and a significant dielectric anisotropy, making these compounds highly beneficial for new liquid crystal mixture designs (Tetsuo Kusumoto et al., 2004).

Organic Synthesis and Drug Development

The compound and its related structures have been a focal point in organic synthesis aiming at the development of dopaminergic agonists. For instance, 2-amino-1,2,3,4-tetrahydronaphthalene compounds with specific substituents have shown potential dopaminergic activity, which is a critical aspect in the development of treatments for disorders such as Parkinson's disease and depression. The structural modification of these compounds, particularly through substitution in the aromatic ring, plays a crucial role in enhancing their pharmacological activity (J. Mcdermed et al., 1975).

Enantioselective Synthesis

The enantioselective synthesis processes involving (R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine derivatives are critical in the creation of chiral molecules. These processes, which include steps like Wittig olefination and Sharpless asymmetric dihydroxylation, are essential in the pharmaceutical industry for producing enantiomerically pure compounds. Such compounds have significant implications in drug efficacy and safety, highlighting the importance of (R)-7-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine in medicinal chemistry (D. Ainge et al., 2003).